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Compound of Interest

Compound Name: Imazaquin

Cat. No.: B1671739 Get Quote

This technical guide provides a comprehensive overview of the research on imazaquin, an

imidazolinone herbicide. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its mechanism of action, chemical and physical

properties, synthesis, analytical methodologies, and toxicological profile. All quantitative data is

summarized in structured tables, and key experimental protocols are detailed. Furthermore,

signaling pathways and experimental workflows are visualized using the DOT language.

Introduction
Imazaquin is a selective, systemic herbicide used for the pre- and post-emergence control of a

wide range of broadleaf weeds and some grasses in crops such as soybeans, turf, and

ornamentals.[1][2][3] Its herbicidal activity stems from the inhibition of acetohydroxyacid

synthase (AHAS), also known as acetolactate synthase (ALS), a critical enzyme in the

biosynthetic pathway of branched-chain amino acids.[1][4]

Chemical and Physical Properties
Imazaquin is an organic compound belonging to the imidazolinone class of chemicals. The

technical grade product is a tan solid with a slightly pungent odor. Key chemical and physical

properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Imazaquin
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Property Value Reference(s)

Chemical Name

2-[4,5-dihydro-4-methyl-4-(1-

methylethyl)-5-oxo-1H-

imidazol-2-yl]-3-

quinolinecarboxylic acid

CAS Number 81335-37-7

Molecular Formula C₁₇H₁₇N₃O₃

Molecular Weight 311.34 g/mol

Appearance Tan solid

Melting Point
219-222 °C (with

decomposition)

Water Solubility 60 mg/L at 25°C

Vapor Pressure < 2 x 10⁻⁸ mmHg at 45°C

pKa 3.8 (carboxylic acid group)

Mechanism of Action: Inhibition of Acetolactate
Synthase
Imazaquin's primary mode of action is the inhibition of the enzyme acetolactate synthase

(ALS). ALS is the first and rate-limiting enzyme in the biosynthesis of the essential branched-

chain amino acids: valine, leucine, and isoleucine. This pathway is present in plants and

microorganisms but absent in animals, which accounts for the selective toxicity of imazaquin.

By blocking ALS, imazaquin prevents the synthesis of these vital amino acids, leading to a

cessation of protein synthesis, which in turn inhibits DNA synthesis and cell growth, ultimately

causing the death of susceptible plants. The activity of imazaquin is most prominent in the

growing points of plants where the demand for amino acids is highest.

Signaling Pathway: Branched-Chain Amino Acid
Biosynthesis
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The following diagram illustrates the branched-chain amino acid biosynthesis pathway and the

point of inhibition by imazaquin.
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Caption: Inhibition of Acetolactate Synthase by Imazaquin in the Branched-Chain Amino Acid

Pathway.

Synthesis of Imazaquin
A common synthetic route for imazaquin involves the reaction of 2-[(1-carbamoyl-1,2-

dimethylpropyl)carbamoyl]-3-quinolinecarboxylic acid with sodium hydroxide, followed by

acidification.
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Experimental Protocol: Synthesis of Imazaquin
Reaction Setup: A solution of 0.152 mol of 2-[(1-carbamoyl-1,2-dimethylpropyl)carbamoyl]-3-

quinolinecarboxylic acid is prepared in 50 ml of water containing 0.06 mol of sodium

hydroxide.

Heating: The solution is heated at 75°C to 80°C for 2 hours.

Cooling and Acidification: The reaction mixture is then cooled in an ice bath. Concentrated

hydrochloric acid is added incrementally to acidify the solution, which leads to the

precipitation of the product.

Isolation and Purification: The resulting precipitate is collected by filtration, washed with

water, and air-dried.

Recrystallization: The crude product is recrystallized from acetone to yield pure 2-(4-

isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-3-quinolinecarboxylic acid (imazaquin).

Analytical Methodology
Various analytical methods have been developed for the detection and quantification of

imazaquin in different matrices such as soil, water, and plant tissues. High-performance liquid

chromatography (HPLC) is a commonly employed technique.

Experimental Protocol: HPLC Analysis of Imazaquin in
Soil
This protocol describes a method for the quantitative analysis of imazaquin residues in soil

using solid-phase extraction (SPE) for cleanup followed by HPLC with UV detection.

Extraction:

Weigh 10 g of soil into a centrifuge tube.

Add 20 mL of a methanol-water mixture (2:1, v/v).

Shake vigorously for 1 hour.
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Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant.

Repeat the extraction process twice more with 20 mL of the methanol-water mixture.

Combine the supernatants.

Solid-Phase Extraction (SPE) Cleanup:

Use a strong anion-exchange (SAX) SPE cartridge.

Condition the cartridge with 5 mL of methanol followed by 5 mL of deionized water.

Load the combined supernatant onto the cartridge.

Wash the cartridge with 5 mL of deionized water followed by 5 mL of methanol.

Elute the imazaquin with 5 mL of a methanol solution containing 2% acetic acid.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of the HPLC mobile phase.

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and water (acidified with phosphoric acid to pH 3.0)

in a ratio of 40:60 (v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV detector set at 240 nm.

Quantification: Based on a calibration curve prepared from imazaquin standards of known

concentrations.
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The limit of detection for this method is approximately 0.0015 mg/kg, with a limit of

quantification of 0.005 mg/kg in soil.

Experimental Workflow: Analytical Determination of
Imazaquin in Soil
The following diagram outlines the workflow for the analytical determination of imazaquin in

soil samples.
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Caption: Workflow for the HPLC analysis of imazaquin in soil.
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Toxicological Profile
Imazaquin exhibits low acute toxicity to mammals, birds, and aquatic organisms. The

toxicological data for imazaquin is summarized in the following tables.

Table 2: Acute Toxicity of Imazaquin in Animals

Test Organism Route of Exposure LD50 / LC50 Reference(s)

Rat Oral >5000 mg/kg

Rat Inhalation >5.7 mg/L

Rabbit Dermal >2000 mg/kg

Bobwhite Quail Oral >2150 mg/kg

Mallard Duck Oral >2150 mg/kg

Rainbow Trout 96-hour >280 ppm

Bluegill Sunfish 96-hour >420 ppm

Channel Catfish 96-hour >320 ppm

Daphnia magna 48-hour >280 ppm

Honeybee Contact
Non-toxic at 100 µ

g/bee

Table 3: Chronic Toxicity and Other Toxicological Endpoints of Imazaquin
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Study Type Species Key Findings Reference(s)

18-Month

Carcinogenicity
Mouse

No evidence of

carcinogenicity.

Decreased body

weight gain in females

at 4000 ppm.

Mutagenicity (Ames

Test)

Salmonella

typhimurium
Negative

Dermal Sensitization Guinea Pig Not a sensitizer

Developmental

Toxicity
Rat, Rabbit

No developmental

effects observed.

3-Generation

Reproduction
Rat

No treatment-related

effects.

1-Year Chronic Oral Dog

Decreased body

weight, slight anemia,

changes in clinical

chemistry, and

skeletal muscle

myopathy at high

doses.

Environmental Fate
Imazaquin is moderately persistent in the environment. Its breakdown in soil is primarily

through microbial degradation. The half-life of imazaquin in soil can vary depending on

environmental conditions but is typically in the range of 1 to 4 months. In water, imazaquin is

stable to hydrolysis at acidic and neutral pH but has a half-life of 5.5 months at pH 9. Due to its

relatively high water solubility and potential for persistence, there is a possibility of carryover

injury to sensitive rotational crops.

Table 4: Environmental Fate of Imazaquin
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Parameter Value / Description Reference(s)

Soil Half-life 1-4 months

Primary Degradation Pathway

in Soil
Microbial degradation

Aqueous Hydrolytic Half-life
Stable at pH 3 and 5; 5.5

months at pH 9

Photodecomposition
Minor contribution to

degradation

Mobility in Soil Limited movement

Conclusion
This technical guide has provided a detailed review of the existing research on imazaquin. The

information presented, from its fundamental mechanism of action to its environmental impact,

offers a valuable resource for professionals in the fields of agricultural science, environmental

science, and drug development. The provided experimental protocols and data summaries can

serve as a foundation for further research and a deeper understanding of this widely used

herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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